Cas no 377731-29-8 (5-tert-butyl-isophthalic acid monomethyl ester)

5-tert-butyl-isophthalic acid monomethyl ester structure
377731-29-8 structure
Product Name:5-tert-butyl-isophthalic acid monomethyl ester
CAS No:377731-29-8
MF:C13H16O4
MW:236.263744354248
MDL:MFCD07357305
CID:922602
PubChem ID:12144658
Update Time:2025-04-19

5-tert-butyl-isophthalic acid monomethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-isophthalic acid monomethyl ester
    • 3-tert-butyl-5-(methoxycarbonyl)benzoic acid
    • 3-tert-butyl-5-methoxycarbonylbenzoic acid
    • 5-tert-butyl-isophthalic acid monoester
    • methyl 5-tert-butylhydrogenisophthalate
    • methyl 5-tert-butylisophthalate
    • DTXSID10478519
    • SCHEMBL545464
    • KUPYAQNSGMRTJB-UHFFFAOYSA-N
    • 3-(tert-Butyl)-5-(methoxycarbonyl)benzoic acid
    • 377731-29-8
    • F94552
    • DA-23212
    • MDL: MFCD07357305
    • Inchi: 1S/C13H16O4/c1-13(2,3)10-6-8(11(14)15)5-9(7-10)12(16)17-4/h5-7H,1-4H3,(H,14,15)
    • InChI Key: KUPYAQNSGMRTJB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C(=O)O)=CC(=C1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 236.10500
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.60000
  • LogP: 2.46890

5-tert-butyl-isophthalic acid monomethyl ester Pricemore >>

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